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Compound of Interest

Compound Name: Ilvomec

Cat. No.: B10770092

For Immediate Implementation by Researchers, Scientists, and Drug Development
Professionals

The responsible management of pharmaceutical waste is paramount to protecting our
environment and ensuring public safety. Ivomec, with its active ingredient ivermectin, is a
widely used antiparasitic agent in research and veterinary medicine. However, its high toxicity
to aquatic life necessitates strict adherence to proper disposal protocols.[1][2] This guide
provides essential, step-by-step logistical and safety information for the correct disposal of
Ivomec, its containers, and associated materials.

Environmental Impact and Ecotoxicity Data

Ivermectin is classified as very toxic to aquatic life with long-lasting effects.[3][4][5] Its release
into the environment can disrupt aquatic ecosystems.[2][6] The following table summarizes key
ecotoxicity data for ivermectin, underscoring the critical need for proper disposal to prevent
environmental contamination.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b10770092?utm_src=pdf-interest
https://www.benchchem.com/product/b10770092?utm_src=pdf-body
https://northamerica.covetrus.com/Content/SDS/012361.pdf
https://www.iss.it/documents/20126/0/ANN_20_04_12.pdf
https://www.benchchem.com/product/b10770092?utm_src=pdf-body
https://livestockfirst.com.au/sites/default/files/2024-03/Ivomec_Injection_for_Cattle_SDS.pdf
https://cdn.specialistsales.com.au/wp-content/uploads/2020/12/03153753/IVOMEC_ANTIPARASITIC_INJECTION_FOR_CATTLE_SDS.pdf
https://www.farmula.eu/pub/media/akeneo_connector/media_files/M/S/MSDS_Ivomec_c1b3.pdf
https://www.iss.it/documents/20126/0/ANN_20_04_12.pdf
https://crimsonpublishers.com/boj/fulltext/BOJ.000575.php
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10770092?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Organism Test Type Measurement Value Reference

Daphnia magna

Acute LC50 (48h) 5.7 ng/L [2]
(Water Flea)
Daphnia magna i

Chronic NOEC 0.0003 ng/L [2]
(Water Flea)
Oncorhynchus
mykiss (Rainbow  Acute LC50 3.0 pg/L [2]
Trout)

Significant effect

Algae Growth Inhibition - at 1250 and [2]

4000 pg/L

LC50 (Lethal Concentration 50): The concentration of a substance that is lethal to 50% of the
test organisms. NOEC (No Observed Effect Concentration): The highest tested concentration
of a substance at which no statistically significant effect is observed.

Standard Disposal Procedures

General Principle: Under no circumstances should lIvomec or its containers be disposed of in
drains, sewers, or waterways.[1][7][8] The primary goal is to prevent the active ingredient,
ivermectin, from entering aquatic environments.

For Unused or Expired Ivomec:

o Large Quantities: For significant amounts of expired or unused Ivomec, disposal should be
handled by a licensed commercial waste disposal service.[4] The product should be sent to
an approved waste disposal plant, which will typically utilize incineration.[7][8][9][10]

o Small Quantities (e.g., residual amounts): For small, residual quantities, the preferred
method is disposal at an approved landfill or through incineration.[3][11]

For Empty Containers:

o Ensure Completely Empty: Before disposal, ensure that the container is completely empty.[3]
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» Do Not Reuse: Containers should not be reused for any other purpose.[3]

e Disposal Options:

o Recycling/Burning: If local authority bylaws and conditions permit, empty containers may
be recycled or burned.[3]

o Landfill: Otherwise, bury the empty containers in a suitable, approved landfill.[3]

o Household Garbage (for small containers): Some guidelines suggest that empty
containers from small quantity use can be wrapped in paper and placed in the garbage.[1]

[4]

For Contaminated Materials and Spills:

Containment: In case of a spill, prevent the material from entering waterways.[3]
o Absorption: Absorb the spill with an inert material such as sand, diatomite, or kitty litter.[1][3]

o Collection: Sweep or pick up the absorbed material and place it in a properly labeled waste
container.[1][3]

o Cleaning: Wash the spill area with water and absorb the cleaning water with further inert
material.[3]

o Disposal: Dispose of the contaminated waste safely in accordance with local authorities,
typically through an approved waste disposal plant.[3][7][8][9][10]

For Sharps (Needles and Syringes):

» Discarded needles should be immediately placed in a designated and appropriately labeled
sharps container.[4]

Experimental Protocols Cited in Environmental
Impact Assessment
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While specific experimental protocols for the act of disposal are not cited, the disposal
guidelines are informed by ecotoxicological studies that determine the environmental fate and
effects of ivermectin. One such study involved the use of aquatic mesocosms to assess the
impact of ivermectin on aquatic ecosystems.[12]

Mesocosm Study Methodology:
o System: Fifteen 12,000 L outdoor aquatic mesocosms were used.

e Treatment: lvermectin was introduced at nominal concentration levels of 0, 30, 100, and
1000 ng/L (parts per trillion).

o Duration: The fate and effects of ivermectin were monitored for a 265-day period.

e Endpoints: The study evaluated the dissipation of ivermectin in water and sediment, as well
as acute, chronic, and long-term effects on various aquatic organisms, including cladocerans
and sediment-active organisms.[12]

This type of research provides the foundational data that demonstrates the high toxicity of
ivermectin to aquatic invertebrates and informs the stringent disposal regulations.[12]

Visual Guide: lIvomec Disposal Decision Pathway

The following diagram illustrates the decision-making process for the proper disposal of
Ivomec and related waste.
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Caption: Ivomec Disposal Decision Pathway.
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By adhering to these procedures, researchers, scientists, and drug development professionals
can ensure the safe and environmentally responsible disposal of Ivomec, thereby building trust
and demonstrating a commitment to safety and sustainability that extends beyond the
laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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